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Introduction
C.I. Acid Brown 282 is a synthetic monoazo dye used in various industrial applications,

including the dyeing of textiles, leather, and paper. As with many commercial dyes,

understanding its toxicological profile is crucial for ensuring occupational safety, environmental

protection, and consumer health. This technical guide provides a comprehensive overview of

the available toxicological data and safety information for Acid Brown 282, with a focus on

quantitative data, experimental methodologies, and potential toxicological pathways.

Toxicological Data Summary
The toxicological data for Acid Brown 282 is primarily available through regulatory

submissions, such as the Registration, Evaluation, Authorisation and Restriction of Chemicals

(REACH) database, and various safety data sheets. While a complete toxicological profile is

not publicly available, the existing data provides insights into its potential hazards.

Acute Toxicity
The acute toxicity of Acid Brown 282 appears to be low based on the available data.

Endpoint Species Route Value Reference

LD50 Rat Oral > 5000 mg/kg [cite: ]
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Skin and Eye Irritation
Acid Brown 282 is classified as a substance that causes serious eye damage.[1] Information

regarding skin irritation is somewhat conflicting, with some sources indicating it may cause skin

irritation in sensitive individuals, while other studies on rabbits suggest it is a non-irritant. [cite: ]

Skin Sensitization
There is conflicting evidence regarding the skin sensitization potential of Acid Brown 282. The

European Chemicals Agency (ECHA) notes that it may cause an allergic skin reaction.[1]

However, a Guinea Pig maximization test indicated it was non-sensitizing.

Genotoxicity
A systematic evidence map of market-relevant azo dyes has indicated the existence of multiple

genotoxicity studies for Acid Brown 282 within the ECHA REACH database.[2][3] This

includes in vitro bacterial reverse mutation assays (Ames tests).[2][3] However, the detailed

results of these studies are not readily available in the public domain. The general concern with

azo dyes is their potential to be metabolized to aromatic amines, some of which are known to

be genotoxic.

Carcinogenicity, Reproductive Toxicity, and Repeated
Dose Toxicity
There is a lack of publicly available data on the carcinogenicity, reproductive toxicity, and

repeated-dose toxicity of Acid Brown 282. The systematic evidence map suggests that some

non-genotoxic animal studies have been conducted.[2][3]

Environmental Toxicity
Acid Brown 282 is classified as toxic to aquatic life with long-lasting effects. This is a

significant consideration for its industrial use and disposal.

Experimental Protocols
Detailed experimental protocols for the toxicological studies on Acid Brown 282 are not fully

available in the public literature. However, based on standard OECD guidelines for chemical

testing, the following methodologies are likely to have been employed.
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Acute Oral Toxicity (Likely based on OECD TG 423)
The acute oral toxicity is often determined using a stepwise procedure with a limited number of

animals.

Acute Oral Toxicity (OECD 423)

Dosing of a single animal at a starting dose level Observation for 48 hours for signs of toxicity Outcome?

Study Stop: No further testing needed
No toxicity

Dose next animal sequentiallyToxicity observed

Dose next animal at a lower dose

If severe

Dose next animal at a higher dose
If no or mild toxicity

Click to download full resolution via product page

Acute Oral Toxicity Testing Workflow

Bacterial Reverse Mutation Test (Ames Test - Likely
based on OECD TG 471)
This in vitro test is used to assess the mutagenic potential of a substance.
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Ames Test Protocol

Prepare bacterial strains (e.g., Salmonella typhimurium)

Expose bacteria to Acid Brown 282 with and without metabolic activation (S9 mix)

Incubate plates

Count revertant colonies

Compare to control

Positive for mutagenicity

Significant increase in revertants

Negative for mutagenicity

No significant increase

Click to download full resolution via product page

Ames Test Experimental Workflow

Potential Toxicological Pathways
The primary toxicological concern for azo dyes like Acid Brown 282 is their potential

biotransformation into constituent aromatic amines. This can occur through the reductive

cleavage of the azo bond (-N=N-) by azoreductase enzymes present in the liver and gut

microbiota.
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Potential Metabolic Pathway of Acid Brown 282

Acid Brown 282
(Azo Dye)

Azo Bond Cleavage
(Azoreductases in liver/gut) Aromatic Amines

Phase II Metabolism
(e.g., Glucuronidation, Sulfation)

Metabolic Activation
(e.g., N-hydroxylation)

Excretion

DNA Adducts Genotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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